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Compound of Interest

Compound Name: Urea perchlorate

Cat. No.: B1149769

An In-depth Technical Guide to Urea Perchlorate

This guide provides a comprehensive overview of urea perchlorate, a compound of interest for
researchers and scientists in chemistry and materials science. It details the chemical
properties, synthesis, and characteristics of this energetic material.

Chemical Identity and Properties

Urea perchlorate is a salt formed from the combination of urea and perchloric acid. Itis a
crystalline solid with notable energetic properties.

Chemical Formula

The chemical formula for urea perchlorate is CHsCIN20s. It can also be represented as an
adduct of urea and perchloric acid: CO(NHz2)2-HCIOa4[1].

Molar Mass

The molar mass of urea perchlorate is approximately 160.51 g/mol [2].

Physical and Chemical Properties

A summary of the key quantitative data for urea perchlorate is presented in the table below.
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Property Value Reference
Molecular Formula CHsCIN20s [2]
Molar Mass 160.51 g/mol [2]
Appearance Sheet-shaped crystallite [1]
Melting Point 83 °C (356 K) [1]
Key Characteristics Good chemical stability, strong o

hygroscopicity

Synthesis of Urea Perchlorate

There are two primary methods for the synthesis of urea perchlorate.

o Method 1: Direct Reaction This method involves the gradual addition of urea to a perchloric
acid solution[1]. The reaction is a direct acid-base reaction forming the urea perchlorate
salt.

CO(NH2)2 + HCIO4 — CO(NH2)2-HCIOa4[1]

e Method 2: Double Displacement Reaction An alternative route involves the reaction of urea
with hydrochloric acid, followed by the addition of sodium perchlorate. The less soluble
sodium chloride precipitates out, leaving urea perchlorate in the solution[1].

Detailed Experimental Protocol for Synthesis (Method 2)

This protocol is adapted from a known synthetic procedure for producing urea perchlorate[3].
Materials:

e Urea: 606 g

e 35% Hydrochloric acid: 1040 g

e Sodium perchlorate: 1405 g

Procedure:
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e In a suitable reaction vessel, dissolve 606 g of urea in 1040 g of 35% hydrochloric acid with
agitation.

 To this solution, add 1405 g of sodium perchlorate.
 Stir the mixture vigorously for 10 minutes at a temperature of 40°C.
o Cool the mixture to 20°C to facilitate the precipitation of sodium chloride.

o Separate the precipitated sodium chloride crystals by filtration. The resulting filtrate will
contain approximately 65% urea perchlorate, with some dissolved sodium chloride.

 To purify the product, concentrate the filtrate under reduced pressure at a temperature below
80°C.

« Filter the hot solution to remove the majority of the remaining sodium chloride.

o Crystals of urea perchlorate can be obtained in high yield by repeating the concentration
and cooling steps for the aqueous solution.

Experimental Workflow

The following diagram illustrates the workflow for the synthesis of urea perchlorate via the
double displacement method.

Caption: Workflow for the synthesis of urea perchlorate.

Applications

Urea perchlorate is primarily utilized as an oxidizer in liquid explosives, including for
underwater blasting applications[1]. Its energetic properties make it a subject of interest in the
field of energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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